2,3-difluoro-N-methoxy-N-methylbenzamide

• IUPAC Name: 2,3-difluoro-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H9F2NO2/c1-12(14-2)9(13)6-4-3-5-7(10)8(6)11/h3-5H,1-2H3
• InChI Key: JJGWLXYLNIOSOO-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=C(C(=CC=C1)F)F)OC
• Molecular Formula: C9H9F2NO2
• Molecular Weight: 201.17 g/mol

Description

2,3-Difluoro-N-methoxy-N-methylbenzamide is a chemical compound with the molecular formula C9H9F2NO2. It has a molecular weight of 201.17 and is typically stored at temperatures between 2-8°C. The compound is usually in liquid form.

Molecular Structure Analysis

The InChI code for 2,3-difluoro-N-methoxy-N-methylbenzamide is 1S/C9H9F2NO2/c1-12(14-2)9(13)6-4-3-5-7(10)8(6)11/h3-5H,1-2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

Physical And Chemical Properties Analysis

2,3-Difluoro-N-methoxy-N-methylbenzamide has a density of 1.3±0.1 g/cm3. It has a boiling point of 313.4±32.0 °C at 760 mmHg. The compound is typically in liquid form.

Scientific Research Applications

Pharmacokinetics and Safety

The pharmacokinetics, formulation, and safety aspects of related compounds, such as N,N-diethyl-3-methylbenzamide (DEET), are extensively studied. DEET is a widely used insect repellent, effective against various biting insects and is crucial for preventing vector-borne diseases. Studies on DEET have focused on its effectiveness, skin penetration, metabolism, and safety profile, highlighting the importance of formulation techniques in enhancing its efficacy and safety (Qiu, Jun, & McCall, 1998).

Environmental Impact and Degradation

Research on the environmental degradation of polyfluoroalkyl chemicals, which share structural similarities with the compound , has been conducted to understand their fate in the environment. These studies focus on the biodegradability of precursors to perfluoroalkyl acids, a class of compounds known for their persistence and potential toxicity. Insights into microbial degradation pathways, defluorination potential, and environmental fate of these compounds can be applicable to understanding how 2,3-difluoro-N-methoxy-N-methylbenzamide might behave in environmental settings (Liu & Avendaño, 2013).

Synthesis and Chemical Properties

The synthesis and chemical properties of related compounds, focusing on novel methods and pharmaceutical impurities, offer valuable information for the development of new compounds and understanding their potential applications. For example, research on omeprazole and its impurities has provided insights into novel synthesis processes and the importance of understanding the chemical properties of pharmaceutical compounds (Saini, Majee, Chakraborthy, & Salahuddin, 2019).

Safety And Hazards

The compound is classified under the GHS07 hazard class. It has hazard statements H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray (P261), and in case of contact with eyes, rinse cautiously with water for several minutes (P305+P351+P338).

Synthesis routes and methods

Procedure details

Prepared according to Method A step A from 2,3-difluorobenzoic acid (4.0 g, 25 mmol), N,O-dimethylhydroxylamine hydrochloride (3.4 g, 35 mmol), oxalyl chloride (2.2 mL, 25 mmol) and 6 mL of pyridine to give the title compound (4.7 g) as an oil. Used as is in the next preparation.